Cas no 1474024-24-2 (2-(4-tert-butyl-2-pyridyl)propan-2-amine)

• Product Name: 2-(4-tert-butyl-2-pyridyl)propan-2-amine
• CAS No: 1474024-24-2
• CID: 4770643
• Update Time: 2025-10-18

2-(4-tert-butyl-2-pyridyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, 4-(1,1-dimethylethyl)-α,α-dimethyl-
• 2-(4-tert-butyl-2-pyridyl)propan-2-amine

Additional information on 2-(4-tert-butyl-2-pyridyl)propan-2-amine

Introduction to 2-(4-tert-butyl-2-pyridyl)propan-2-amine (CAS No. 1474024-24-2)

2-(4-tert-butyl-2-pyridyl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1474024-24-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyridine derivatives, characterized by its unique structural motif that combines a pyridine ring with an amine-substituted propanal backbone. The presence of a 4-tert-butyl group at the 4-position of the pyridine ring and an amine functional group at the 2-position introduces distinct steric and electronic properties, making it a versatile intermediate in the development of novel therapeutic agents.

The structural configuration of 2-(4-tert-butyl-2-pyridyl)propan-2-amine plays a crucial role in its reactivity and potential biological activity. The tert-butyl group, being bulky and electron-donating, influences the electronic environment of the pyridine ring, thereby affecting its interaction with biological targets. This feature is particularly relevant in medicinal chemistry, where such structural elements are often employed to modulate binding affinity and selectivity. The amine functionality, on the other hand, provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored pharmacological properties.

In recent years, there has been growing interest in pyridine-based compounds due to their wide-ranging applications in drug discovery. Pyridine derivatives are known for their ability to interact with various biological macromolecules, including enzymes and receptors, making them valuable scaffolds for developing small-molecule inhibitors. The specific substitution pattern in 2-(4-tert-butyl-2-pyridyl)propan-2-amine positions it as a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential utility in the development of neurological therapeutics. Pyridine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The steric hindrance introduced by the 4-tert-butyl group may enhance binding specificity to certain receptors, while the amine moiety allows for further functionalization to fine-tune pharmacokinetic properties. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO), which are implicated in various neurological disorders.

Furthermore, the synthetic accessibility of 2-(4-tert-butyl-2-pyridyl)propan-2-amine makes it an attractive building block for medicinal chemists. The compound can be synthesized through well-established methods involving condensation reactions between appropriate pyridine precursors and propanal derivatives. This synthetic flexibility allows for rapid modification and optimization of its structure, enabling researchers to explore a wide range of pharmacological profiles.

Recent advances in computational chemistry have also highlighted the significance of structure-based drug design in optimizing small-molecule candidates like 2-(4-tert-butyl-2-pyridyl)propan-2-amine. Molecular docking studies have demonstrated that this compound can interact with target proteins through multiple binding modes, suggesting its potential as a lead compound for covalent inhibition strategies. Such insights are critical for designing molecules with enhanced potency and reduced off-target effects.

The pharmacokinetic profile of 2-(4-tert-butyl-2-pyridyl)propan-2-amine is another area of interest. The presence of both polar (amine) and non-polar (alkyl chain) regions suggests that it may exhibit favorable solubility characteristics, which are essential for oral bioavailability. Additionally, metabolic stability studies indicate that this compound is resistant to degradation by common enzymatic pathways, potentially leading to longer half-lives and improved therapeutic efficacy.

In conclusion, 2-(4-tert-butyl-2-pyridyl)propan-2-amine represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, synthetic accessibility, and potential biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for pyridine derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.